Cas no 656257-01-1 (Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester)

Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester structure
656257-01-1 structure
Product Name:Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
CAS No:656257-01-1
MF:C14H12N2O3
MW:256.256683349609
CID:1690497
Update Time:2024-08-30

Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
    • Inchi: 1S/C14H12N2O3/c1-8-11(7-15)13(16)19-12(8)9-3-5-10(6-4-9)14(17)18-2/h3-6H,16H2,1-2H3
    • InChI Key: OHNDNYCQNPUMJZ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C2=C(C)C(C#N)=C(N)O2)C=C1

Computed Properties

  • Exact Mass: 256.08486

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 430.5±45.0 °C(Predicted)
  • PSA: 89.25
  • pka: -1.82±0.10(Predicted)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk